Cas no 18168-01-9 (Urea,N'-ethyl-N,N-diphenyl-)
Urea,N'-ethyl-N,N-diphenyl- structure
Product Name:Urea,N'-ethyl-N,N-diphenyl-
CAS No:18168-01-9
MF:C15H16N2O
MW:240.300343513489
CID:164689
PubChem ID:28929
Update Time:2025-04-19
Urea,N'-ethyl-N,N-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N'-ethyl-N,N-diphenyl-
- 3-ethyl-1,1-diphenylurea
- N'-Ethyl-N,N-diphenylurea
- NS00025975
- CBDivE_013832
- DIPWJRHVODJXKP-UHFFFAOYSA-N
- SR-01000644014-1
- Z1643027352
- HMS1665L04
- SCHEMBL1400657
- CCG-54958
- EINECS 242-052-9
- N56KCM8XN8
- AKOS016941205
- Urea, N,N-diphenyl-N'-ethyl-
- 18168-01-9
- Urea, N'-ethyl-N,N-diphenyl-
- Akardite III
- DTXSID7074874
-
- Inchi: 1S/C15H16N2O/c1-2-16-15(18)17(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,16,18)
- InChI Key: DIPWJRHVODJXKP-UHFFFAOYSA-N
- SMILES: O=C(NCC)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 240.12638
- Monoisotopic Mass: 240.126263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 32.3
Experimental Properties
- Density: 1.0611 (rough estimate)
- Melting Point: 73.1°C
- Boiling Point: 383.02°C (rough estimate)
- Flash Point: 209.8°C
- Refractive Index: 1.6390 (estimate)
- PSA: 32.34
Urea,N'-ethyl-N,N-diphenyl- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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